Cas no 55332-38-2 ((S)-2-(4-Chlorophenyl)-3-methylbutanoic acid)

• Product Name: (S)-2-(4-Chlorophenyl)-3-methylbutanoic acid
• CAS No: 55332-38-2
• MF: C₁₁H₁₃ClO₂
• MW: 212.672722578049
• MDL: MFCD04112625
• CID: 823429
• PubChem ID: 854132
• Update Time: 2025-10-22

(S)-2-(4-Chlorophenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-(4-Chlorophenyl)-3-methylbutanoic acid
• S-2-(4-CHLOROPHENYL)-3-METHYLBUTYRIC ACID
• (2S)-2-(4-chlorophenyl)-3-methylbutanoic acid
• (S)-2-(4-CHLORO-PHENYL)-3-METHYL-BUTYRIC ACID
• S-Fenvalerate acid
• (S)-2-(4-Chlorophenyl)-3-methylbutanoicacid
• 8074AB
• (S)-2-(4-chlorophenyl)isovaleric acid
• (s)-2-(4-chlorophenyl)-3-methylbutyric acid
• (S)-2-(p-chlorophenyl)-3-methylbutyric acid
• A87
• EN300-1717613
• AC-30480
• DTXSID90357550
• AKOS015890779
• AKOS015841544
• MFCD04112625
• SCHEMBL1405698
• ESFENVALERATE FREE ACID METABOLITE
• AS-39920
• VTJMSIIXXKNIDJ-JTQLQIEISA-N
• CS-W000549
• 55332-38-2
• Benzeneacetic acid, 4-chloro-a-(1-methylethyl)-, (aS)-

• MDL： MFCD04112625
• Inchi： 1S/C11H13ClO2/c1-7(2)10(11(13)14)8-3-5-9(12)6-4-8/h3-7,10H,1-2H3,(H,13,14)/t10-/m0/s1
• InChI Key： VTJMSIIXXKNIDJ-JTQLQIEISA-N
• SMILES： ClC1C=CC(=CC=1)[C@@H](C(=O)O)C(C)C

Computed Properties

• Exact Mass: 212.06000
• Monoisotopic Mass: 212.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3

Experimental Properties

• Boiling Point: 318.7±17.0℃ at 760 mmHg
• PSA: 37.30000
• LogP: 3.16420

Additional information on (S)-2-(4-Chlorophenyl)-3-methylbutanoic acid

Introduction to (S)-2-(4-Chlorophenyl)-3-methylbutanoic Acid (CAS No. 55332-38-2)

(S)-2-(4-Chlorophenyl)-3-methylbutanoic acid, with the CAS number 55332-38-2, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This enantiomerically pure compound has garnered attention due to its unique structural properties and potential applications in drug development and biological research.

The molecular structure of (S)-2-(4-Chlorophenyl)-3-methylbutanoic acid consists of a butanoic acid backbone substituted with a 4-chlorophenyl group at the second carbon position. This configuration imparts specific stereochemical and electronic properties, making it a valuable intermediate in synthetic organic chemistry. The presence of the chiral center at the third carbon atom ensures that this compound exists as a single enantiomer, which is crucial for many pharmacological applications where stereochemistry plays a critical role.

In recent years, there has been growing interest in the use of chiral auxiliaries and ligands in asymmetric synthesis, and (S)-2-(4-Chlorophenyl)-3-methylbutanoic acid has been explored as a building block in such processes. Its utility in constructing complex molecules with high enantiomeric purity has made it a favorite among synthetic chemists working on drug candidates. The compound's ability to serve as a precursor for more intricate structures underscores its importance in medicinal chemistry.

One of the most compelling aspects of (S)-2-(4-Chlorophenyl)-3-methylbutanoic acid is its potential application in the synthesis of biologically active molecules. Researchers have been investigating its role in developing novel therapeutic agents, particularly those targeting neurological and inflammatory disorders. The combination of the chlorophenyl moiety and the butanoic acid group creates a scaffold that can interact with various biological targets, making it a versatile candidate for drug discovery.

Recent studies have highlighted the compound's efficacy in modulating enzyme activity, particularly those involved in metabolic pathways relevant to human health. For instance, researchers have observed that derivatives of (S)-2-(4-Chlorophenyl)-3-methylbutanoic acid can influence the activity of cytochrome P450 enzymes, which are crucial for drug metabolism. This finding opens up new avenues for developing drugs with improved pharmacokinetic profiles.

The synthesis of (S)-2-(4-Chlorophenyl)-3-methylbutanoic acid presents an interesting challenge due to its chiral nature. Traditional synthetic routes often require careful selection of catalysts and reagents to ensure high enantiomeric excess. Advances in asymmetric catalysis have enabled more efficient and scalable production methods, making this compound more accessible for research and industrial applications.

In addition to its pharmaceutical applications, (S)-2-(4-Chlorophenyl)-3-methylbutanoic acid has found utility in materials science and agrochemical research. Its unique chemical properties make it a suitable candidate for developing new polymers and specialty chemicals. The ability to incorporate this compound into larger molecular frameworks has led to innovative materials with enhanced performance characteristics.

The regulatory landscape for compounds like (S)-2-(4-Chlorophenyl)-3-methylbutanoic acid is also evolving, with increasing emphasis on sustainable and environmentally friendly synthesis methods. Researchers are exploring green chemistry approaches to minimize waste and reduce energy consumption during production. These efforts align with global initiatives to promote sustainable practices in chemical manufacturing.

The future prospects for (S)-2-(4-Chlorophenyl)-3-methylbutanoic acid are promising, with ongoing research uncovering new applications and refining synthetic methodologies. As our understanding of biological systems continues to expand, this compound is likely to play an even greater role in drug development and other scientific endeavors. Its versatility and well-documented properties make it a cornerstone of modern chemical research.